Cas no 861306-04-9 (3-Amino-2-methoxybenzoic acid)

• Product Name: 3-Amino-2-methoxybenzoic acid
• CAS No: 861306-04-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD09701221
• CID: 718247
• PubChem ID: 19849158
• Update Time: 2025-05-20

3-Amino-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methoxybenzoic acid
• Benzoic acid,3-amino-2-methoxy-
• 3-Amino-2-methoxy-benzoesaeure
• 3-amino-2-methoxy-benzoic acid
• Benzoic acid,3-amino-2-methoxy
• X8031
• 3-Amino-o-anisic Acid
• 3-Amino-2-methoxybenzoic acid (ACI)
• SCHEMBL1708883
• amino-methoxybenzoic acid
• 3-Amino-2-methoxybenzoic acid, 96%
• SY234207
• SB39117
• 861306-04-9
• EN300-250368
• DTXSID80600587
• ZBQFWVIYNLHFMO-UHFFFAOYSA-N
• F19993
• AKOS022182239
• DB-076561
• 3-AMINO-2-METHOXYBENZOICACID
• CS-0099472
• MFCD09701221
• STR11963
• A2938

• MDL： MFCD09701221
• Inchi： 1S/C8H9NO3/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： ZBQFWVIYNLHFMO-UHFFFAOYSA-N
• SMILES： O=C(C1C(OC)=C(N)C=CC=1)O

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Melting Point: 99.0 to 103.0 deg-C
• PSA: 72.55000
• LogP: 1.55680

3-Amino-2-methoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Amino-2-methoxybenzoic acid

Introduction to 3-Amino-2-methoxybenzoic acid (CAS No. 861306-04-9)

3-Amino-2-methoxybenzoic acid, identified by the chemical compound code CAS No. 861306-04-9, is a significant intermediate in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its amino and methoxy functional groups, exhibits a unique structural framework that makes it a valuable precursor in the development of various biologically active molecules. The presence of both polar and aromatic functional groups enhances its reactivity, making it a versatile building block for medicinal chemists.

The molecular structure of 3-Amino-2-methoxybenzoic acid consists of a benzoic acid core substituted with an amino group at the 3-position and a methoxy group at the 2-position. This arrangement imparts distinct electronic and steric properties, enabling its participation in diverse chemical transformations such as condensation, oxidation, and reduction reactions. These properties have been exploited in synthetic methodologies to construct more complex scaffolds, including heterocyclic systems and peptidomimetics.

In recent years, 3-Amino-2-methoxybenzoic acid has garnered attention in the context of drug discovery due to its potential applications in the synthesis of novel therapeutic agents. Its structural motif is reminiscent of several pharmacophores found in known bioactive compounds, suggesting its utility in developing drugs targeting various diseases. For instance, derivatives of this compound have been explored as intermediates in the synthesis of inhibitors for enzymes involved in inflammatory pathways.

One notable area where 3-Amino-2-methoxybenzoic acid has shown promise is in the development of anticancer agents. Researchers have leveraged its reactive sites to design molecules that can selectively interact with cancer cell-specific targets. The amino group can be coupled with heterocycles or other bioactive moieties via amide or Schiff base formations, while the methoxy group can serve as a site for further functionalization through etherification or sulfonylation reactions. These modifications have led to the synthesis of several lead compounds that exhibit promising preclinical activity against various cancer types.

Furthermore, 3-Amino-2-methoxybenzoic acid has been utilized in the synthesis of antimicrobial agents. The combination of an amino group and a methoxy-substituted aromatic ring provides a scaffold that can be modified to enhance binding affinity to bacterial or fungal targets. Recent studies have demonstrated its role as a precursor in developing novel antibiotics by incorporating it into peptidomimetic structures that mimic natural antimicrobial peptides. Such peptidomimetics have shown efficacy against multidrug-resistant pathogens, highlighting the compound's importance in addressing global antimicrobial challenges.

The pharmaceutical industry has also explored 3-Amino-2-methoxybenzoic acid as a building block for central nervous system (CNS) therapeutics. Its structural features allow for interactions with neurotransmitter receptors and ion channels, making it suitable for designing drugs targeting neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. By modifying its functional groups, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds to achieve optimal therapeutic effects.

From a synthetic chemistry perspective, 3-Amino-2-methoxybenzoic acid serves as an excellent model for exploring new synthetic pathways and methodologies. Its reactivity profile allows chemists to develop innovative strategies for constructing complex molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions, asymmetric synthesis, and flow chemistry have been applied to its derivatives, enabling access to enantiomerically pure compounds with high yields and selectivity.

The versatility of 3-Amino-2-methoxybenzoic acid extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its derivatives have been investigated as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological targets in plants. Additionally, its structural motifs are employed in material science for designing functional dyes and pigments that exhibit unique optical properties.

In conclusion, 3-Amino-2-methoxybenzoic acid (CAS No. 861306-04-9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in drug discovery, synthetic chemistry, and material science. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation in pharmaceuticals and beyond.